3-phenylsulfanyl-N-[3-(3-phenylsulfanylpropanoylamino)phenyl]propanamide

• IUPAC Name: 3-phenylsulfanyl-N-[3-(3-phenylsulfanylpropanoylamino)phenyl]propanamide
• InChI: InChI=1S/C24H24N2O2S2/c27-23(14-16-29-21-10-3-1-4-11-21)25-19-8-7-9-20(18-19)26-24(28)15-17-30-22-12-5-2-6-13-22/h1-13,18H,14-17H2,(H,25,27)(H,26,28)
• InChI Key: MFUVDOUNVRMRLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NC2=CC(=CC=C2)NC(=O)CCSC3=CC=CC=C3
• Molecular Formula: C24H24N2O2S2
• Molecular Weight: 436.6 g/mol

Description

3-phenylsulfanyl-N-[3-(3-phenylsulfanylpropanoylamino)phenyl]propanamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is a derivative of propanamide and has two phenylsulfanyl groups attached to it.

Scientific Research Applications

Novel Nonnucleoside Inhibitors and DNA Maturation

A study on a novel selective nonnucleoside inhibitor, 3-Hydroxy-2,2-dimethyl-N-[4({[5-(dimethylamino)-1-naphthyl]sulfonyl}amino)-phenyl]propanamide (BAY 38-4766), targets cytomegalovirus (CMV) replication. It interferes with viral DNA maturation and packaging without inhibiting viral DNA synthesis, transcription, or translation. The compound's specificity and tolerability are attributed to its unique mechanism of action, distinct from those of other antiviral drugs, highlighting its potential in antiviral therapy (Buerger et al., 2001).

Anticancer Activity of Propanamide Derivatives

Another research explored the synthesis and anticancer activity of methyl 2-[3-(3-phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and related compounds. These derivatives were tested against human cancer cell lines, showing significant antiproliferative activity. The study suggests the potential of propanamide derivatives as scaffolds for developing new anticancer agents, demonstrating how structural modifications can impact biological activity (El Rayes et al., 2019).

Selective Androgen Receptor Modulators (SARMs)

The pharmacokinetics and metabolism of a selective androgen receptor modulator, S-1, were examined in rats. S-1 demonstrates low clearance, moderate volume distribution, and extensive metabolism, indicating its potential for treating androgen-dependent diseases. This study provides a framework for understanding the pharmacokinetic properties desirable in preclinical drug candidates, especially in the context of SARMs (Wu et al., 2006).

Sulfanilamide Derivatives and Their Applications

Research on sulfanilamide derivatives synthesized and characterized for their antimicrobial properties revealed no significant antibacterial or antifungal activities. However, the detailed chemical and structural analysis of these derivatives contributes to our understanding of sulfanilamide chemistry and its potential applications in medicinal chemistry and drug design (Lahtinen et al., 2014).